Cas no 1805188-45-7 (3-Bromo-4-ethyl-5-nitropyridine)

• Product Name: 3-Bromo-4-ethyl-5-nitropyridine
• CAS No: 1805188-45-7
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 4900637
• Update Time: 2023-08-20

3-Bromo-4-ethyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-ethyl-5-nitropyridine
• BrC=1C(=C(C=NC=1)[N+](=O)[O-])CC

• Inchi： 1S/C7H7BrN2O2/c1-2-5-6(8)3-9-4-7(5)10(11)12/h3-4H,2H2,1H3
• InChI Key： MMUZVDDOHYXZKO-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1CC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 2.2
• Topological Polar Surface Area: 58.7